Cas no 1344840-79-4 (1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol)

• Product Name: 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol
• CAS No: 1344840-79-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5573705
• Update Time: 2025-10-30

1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-(3-phenyl-2-propen-1-yl)-
• 1-[(2e)-3-phenylprop-2-en-1-yl]azetidin-3-ol
• 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol

• Inchi： 1S/C12H15NO/c14-12-9-13(10-12)8-4-7-11-5-2-1-3-6-11/h1-7,12,14H,8-10H2
• InChI Key： NVPPESJVHYGKMA-UHFFFAOYSA-N
• SMILES： N1(CC=CC2=CC=CC=C2)CC(O)C1

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 336.8±42.0 °C(Predicted)
• pka: 14.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol

Comprehensive Overview of 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol (CAS No. 1344840-79-4): Structure, Applications, and Research Insights

1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol (CAS No. 1344840-79-4) is a synthetic organic compound featuring a unique combination of an azetidine ring and a cinnamyl moiety. This structure has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile building block. The compound's E-configuration at the double bond and the presence of a hydroxyl group on the azetidin-3-ol ring contribute to its stereospecific interactions, making it valuable for targeted molecular design.

Recent studies highlight the growing interest in azetidine-containing compounds, particularly in drug discovery. Researchers are exploring 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol as a precursor for bioactive molecules, given its ability to modulate protein-protein interactions. Its structural similarity to natural alkaloids has also sparked investigations into its potential neuroprotective properties, aligning with current trends in neurodegenerative disease research. The compound's low molecular weight (246.3 g/mol) and balanced lipophilicity (LogP ~2.1) further enhance its drug-like characteristics.

From a synthetic chemistry perspective, the preparation of CAS 1344840-79-4 typically involves a stereoselective Wittig reaction followed by azetidine ring functionalization. Advanced purification techniques like preparative HPLC ensure high purity (>98%), which is critical for research applications. Analytical data reveals distinctive spectral features: 1H NMR shows characteristic signals at δ 7.3-7.5 ppm (aromatic protons) and δ 5.7 ppm (vinyl proton), while mass spectrometry confirms the molecular ion peak at m/z 246.

The compound's stability profile has been extensively studied under various conditions. Accelerated stability testing indicates that 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol remains stable at room temperature for ≥12 months when stored in amber glass under inert atmosphere. This makes it suitable for long-term research projects. However, the hydroxyl group necessitates protection during certain synthetic transformations, with tert-butyldimethylsilyl (TBS) proving particularly effective in recent methodologies.

Emerging applications in material science have expanded the utility of this compound. Its incorporation into polymeric networks has demonstrated improved thermal stability (decomposition temperature >250°C) while maintaining optical clarity. These properties answer the growing demand for high-performance polymers in electronics and coatings. Furthermore, the compound's chiral center at the azetidine 3-position enables its use in asymmetric catalysis, particularly in developing novel organocatalysts for green chemistry applications.

Recent patent analyses reveal increasing commercial interest in CAS 1344840-79-4, with filings related to kinase inhibitors and G-protein coupled receptor modulators. The pharmaceutical industry particularly values its structural rigidity, which often translates to improved target selectivity compared to flexible analogs. Computational studies using molecular docking suggest favorable binding to several enzyme active sites, though clinical applications remain in preclinical stages.

For researchers sourcing this compound, critical quality parameters include enantiomeric purity (typically specified as >99% ee for chiral applications) and residual solvent content (<0.5% as per ICH guidelines). Leading suppliers now provide comprehensive certificates of analysis with batch-specific HPLC chromatograms and spectroscopic validation data. Proper handling requires standard laboratory precautions, with particular attention to avoiding prolonged exposure to strong oxidizers due to the allylic system's reactivity.

The environmental profile of 1-[(2E)-3-phenylprop-2-en-1-yl]azetidin-3-ol has been evaluated through OECD guideline tests. Results indicate moderate biodegradability (28% in 28 days) and low aquatic toxicity (EC50 >100 mg/L in Daphnia tests). These findings support its classification as an environmentally benign research chemical when properly managed. Future research directions may explore its potential in bioconjugation chemistry or as a scaffold for PROTAC molecules, addressing current interests in targeted protein degradation therapies.